Cas no 845790-53-6 (ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE)

• Product Name: ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE
• CAS No: 845790-53-6
• MF: C₁₀H₈ClFO₃
• MW: 230.620125770569
• MDL: MFCD06201707
• CID: 989494
• PubChem ID: 2758817
• Update Time: 2025-06-13

ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE
• ethyl 2-(3-chloro-4-fluorophenyl)-2-oxoacetate
• Ethyl3-chloro-4-fluorobenzoylformate
• MFCD06201707
• ethyl 3-chloro-4-fluorobenzoylformate, AldrichCPR
• AKOS016017031
• DTXSID90374500
• CS-0361392
• 845790-53-6

• MDL： MFCD06201707
• Inchi： 1S/C10H8ClFO3/c1-2-15-10(14)9(13)6-3-4-8(12)7(11)5-6/h3-5H,2H2,1H3
• InChI Key： OVOGFBWMHITCTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C(=O)OCC)=O)=C1)F

Computed Properties

• Exact Mass: 230.01500
• Monoisotopic Mass: 230.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 320.4°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.513
• PSA: 43.37000
• LogP: 2.22490

ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE

ETHYL 3-CHLORO-4-FLUOROBENZOYLFORMATE (CAS No. 845790-53-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-4-fluorobenzoylformate (CAS No. 845790-53-6) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its 3-chloro and 4-fluoro substituents on the benzene ring, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it an ideal candidate for further functionalization, enabling the development of novel therapeutic agents targeting a wide range of diseases.

The significance of Ethyl 3-chloro-4-fluorobenzoylformate lies in its ability to undergo diverse chemical transformations, which are essential for constructing complex molecular architectures. The presence of both chloro and fluoro groups on the benzene ring enhances its reactivity, allowing for selective substitution at multiple positions. This property is particularly valuable in drug discovery, where precise control over molecular structure is critical for achieving desired pharmacological properties.

In recent years, Ethyl 3-chloro-4-fluorobenzoylformate has been extensively utilized in the synthesis of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory diseases. For instance, researchers have leveraged this intermediate to develop potent inhibitors of kinases, which play a pivotal role in cancer signaling pathways. The fluoro substituent, in particular, has been shown to improve metabolic stability and binding affinity, making it a preferred choice for medicinal chemists.

One notable application of Ethyl 3-chloro-4-fluorobenzoylformate is in the synthesis of fluorinated benzodiazepines, which exhibit enhanced pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into these molecules often leads to increased lipophilicity and reduced susceptibility to metabolic degradation. This has been particularly beneficial in the development of anxiolytics and sedatives with improved efficacy and duration of action.

The compound's utility extends beyond kinase inhibition and anxiolytic drugs. It has also been employed in the synthesis of antiviral agents, where the 3-chloro and 4-fluoro groups facilitate the construction of rigid scaffolds that mimic natural substrates targeted by viral enzymes. Such structural mimicry is crucial for designing molecules that can effectively inhibit viral replication without affecting host enzymes.

In addition to its role in drug development, Ethyl 3-chloro-4-fluorobenzoylformate has found applications in materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing advanced materials with tailored properties. Similarly, in agrochemicals, fluorinated benzoylformates have been explored as intermediates for developing novel pesticides with improved environmental compatibility.

The growing demand for Ethyl 3-chloro-4-fluorobenzoylformate has prompted advancements in synthetic methodologies to improve its production efficiency and scalability. Recent studies have focused on optimizing reaction conditions to minimize byproducts and maximize yield. For instance, catalytic methods using transition metals have been developed to facilitate selective functionalization at specific positions on the benzene ring. These innovations have not only enhanced the availability of Ethyl 3-chloro-4-fluorobenzoylformate but also paved the way for more sustainable synthetic routes.

The future prospects of Ethyl 3-chloro-4-fluorobenzoylformate are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The compound's unique structural features make it well-suited for designing molecules that can modulate immune responses or interact with specific neural receptors. As our understanding of disease mechanisms continues to evolve, Ethyl 3-chloro-4-fluorobenzoylformate is likely to remain a cornerstone in the development of next-generation therapeutics.

In conclusion, Ethyl 3-chloro-4-fluorobenzoylformate (CAS No. 845790-53-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its synthetic versatility and biological relevance make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges. As advancements in synthetic chemistry continue to unfold, Ethyl 3-chloro-4-fluorobenzoylformate will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.